Cas no 1197956-18-5 (2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine)

2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine is a pyrimidine derivative featuring a chloro substituent at the 2-position and an isopropylsulfonylphenylamine moiety at the 4-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The chloro group enhances reactivity for further functionalization, while the isopropylsulfonylphenyl group may contribute to improved solubility and target binding affinity. Its structural features make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's stability and synthetic accessibility further support its utility in exploratory chemistry.

2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine structure

1197956-18-5 structure

Product Name:2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine

CAS No:1197956-18-5

MF:C₁₃H₁₄ClN₃O₂S

MW:311.787160396576

MDL:MFCD28387231

CID:4553452

PubChem ID:86668791

Update Time:2025-10-29

2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine
- DPZNNEDUNSZUAD-UHFFFAOYSA-N
- AX8331352
- 2-Chloro-N-[2-(propan-2-ylsulfonyl)phenyl]-pyrimidin-4-amine
- CS-0010831
- AKOS037650665
- SCHEMBL1491755
- XXB95618
- 4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-
- DB-098652
- CS-15151
- 1197956-18-5
- 2-chloro-N-(2-propan-2-ylsulfonylphenyl)pyrimidin-4-amine
- MDL： MFCD28387231
- Inchi： 1S/C13H14ClN3O2S/c1-9(2)20(18,19)11-6-4-3-5-10(11)16-12-7-8-15-13(14)17-12/h3-9H,1-2H3,(H,15,16,17)
- InChI Key： DPZNNEDUNSZUAD-UHFFFAOYSA-N
- SMILES： ClC1=NC=CC(=N1)NC1C=CC=CC=1S(C(C)C)(=O)=O

Computed Properties

Exact Mass: 311.0495256g/mol
Monoisotopic Mass: 311.0495256g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.3
XLogP3: 3.6

2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine Pricemore >>

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Chemenu	CM337062-100mg	2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine	1197956-18-5	95%+	100mg	$325	2023-02-03
Chemenu	CM337062-100mg	2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine	1197956-18-5	95%+	100mg	$457	2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1065242-100mg	2-Chloro-N-(2-(isopropylsulfonyl)phenyl)pyrimidin-4-amine	1197956-18-5	97%	100mg	￥2608.00	2024-08-09
eNovation Chemicals LLC	D772709-100mg	4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-	1197956-18-5	97%	100mg	$340	2024-06-06
1PlusChem	1P00IMGX-100mg	4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-	1197956-18-5	97%	100mg	$331.00	2023-12-26
Aaron	AR00IMP9-100mg	4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-	1197956-18-5	97%	100mg	$293.00	2025-02-10
A2B Chem LLC	AI68129-100mg	4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-	1197956-18-5	95+%	100mg	$323.00	2024-04-20
eNovation Chemicals LLC	D772709-100mg	4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-	1197956-18-5	97%	100mg	$340	2025-02-19
eNovation Chemicals LLC	D772709-100mg	4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-	1197956-18-5	97%	100mg	$340	2025-02-24